Cas no 13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)
13213-90-6 structure
Product Name:1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
CAS No:13213-90-6
MF:C14H11NO2
MW:225.242643594742
CID:1234530
PubChem ID:25787
Update Time:2025-04-20
1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
- 1-phenyl-4H-3,1-benzoxazin-2-one
- DTXSID80157364
- VUFB-6775
- 2H-3,1-BENZOXAZIN-2-ONE, 1,4-DIHYDRO-1-PHENYL-
- 1,4-Dihydro-1-phenyl-2H-3,1-benzoxazin-2-one
- BRN 0651603
- 13213-90-6
-
- Inchi: 1S/C14H11NO2/c16-14-15(12-7-2-1-3-8-12)13-9-5-4-6-11(13)10-17-14/h1-9H,10H2
- InChI Key: JOZFJYSDJQXFRK-UHFFFAOYSA-N
- SMILES: O1C(N(C2C=CC=CC=2)C2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 225.078978594g/mol
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one) Related Products
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